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Compound of Interest

Compound Name: Ethoduomeen

Cat. No.: B14640829 Get Quote

An In-depth Technical Guide on the Core Physicochemical Properties of Ethoduomeen T/25, a

Tertiary Amine Ethoxylate, for Application in Scientific Research and Drug Development.

Ethoduomeen T/25, chemically identified as Tris(15-hydroxyethyl)-N-tallowalkyl-1,3-

diaminopropane, is a non-ionic surfactant with a range of applications stemming from its

emulsifying and dispersing properties. This technical guide provides a detailed overview of its

core physicochemical characteristics, offering valuable data for researchers, scientists, and

professionals in drug development who may consider its use as an excipient or in formulation

studies.

Core Physicochemical Properties
The fundamental physicochemical properties of Ethoduomeen T/25 are summarized in the

following tables for clear reference and comparison. These values are compiled from technical

data sheets and should be considered typical, not as binding specifications.
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Property Value Temperature (°C)

Appearance Liquid 25

Color Amber Ambient

Odor Amine-like Ambient

Density 1.03 g/cm³ or 1030 kg/m ³ 20

Specific Gravity 1.022 25

Specific Gravity 1.013 50

Boiling Point > 300 °C (> 572 °F)

Melting Point -3 °C

Pour Point -1 °C to 5 °C

Flash Point ≥100 °C to > 200 °C

Auto Ignition Temperature > 150 °C (> 302 °F)

Vapor Pressure ≤ 0.1 mm Hg 20

Vapor Pressure ≤ 1 mm Hg 200

Performance and Specification Data
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Property Value Method/Condition

pH 9-11 1% in water

Dynamic Viscosity 300-360 mPa·s 20 °C

Kinematic Viscosity 252.427 mm²/s 20 °C

Surface Tension 39 mN/m
0.1% solution, 25 °C, DIN

53914

HLB (Hydrophilic-Lipophilic

Balance)
24.5 Davies Scale (0-40)

Equivalent Mass 485-515 g/eq

Amine Number 109-115 mg KOH/g

Moisture ≤ 1 %

Primary + Secondary Amine ≤ 2 %

Cloud Point 82 °C 1% in 10% NaCl

Solubility Profile
The solubility of 5% Ethoduomeen T/25 at 20°C is as follows:

Solvent Solubility

Water Soluble

Ethanol Soluble

2-propanol Soluble

Propylene glycol Soluble

Xylene Soluble

Low aromatic solvent Insoluble

White spirit Insoluble
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Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections outline the standard experimental protocols for determining key

physicochemical properties of surfactants like Ethoduomeen T/25.

Surface Tension Determination (Du Noüy Ring Method -
DIN 53914)
The surface tension of a 0.1% aqueous solution of Ethoduomeen T/25 is determined using the

Du Noüy ring method, a common technique for measuring the interfacial tension of liquids.

Principle: This method measures the force required to detach a platinum-iridium ring from the

surface of a liquid. This force is directly proportional to the surface tension of the liquid.

Apparatus:

Tensiometer (e.g., Krüss K6)

Platinum-iridium ring with a precisely known geometry

Sample vessel

Temperature control unit

Procedure:

A 0.1% solution of Ethoduomeen T/25 in deionized water is prepared.

The platinum-iridium ring is meticulously cleaned, typically by flaming, to remove any

contaminants.

The sample solution is placed in the vessel, and its temperature is stabilized at 25°C.

The ring is immersed in the solution.

The tensiometer is used to slowly raise the ring towards the surface.
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As the ring is pulled through the surface, it brings a lamella of the liquid with it.

The force required to detach the ring from the surface is measured just at the point of rupture

of the liquid film.

This force is then used to calculate the surface tension, taking into account the geometry of

the ring.

Foam Height and Stability (Ross-Miles Method - ASTM
D1173)
The foaming properties of Ethoduomeen T/25 are evaluated using the Ross-Miles method,

which assesses both the initial foam height and its stability over time.[1]

Principle: A standardized volume of a surfactant solution is allowed to fall from a specified

height onto a larger volume of the same solution in a cylindrical vessel, generating foam. The

height of the foam column is measured immediately after its generation and at subsequent time

intervals to assess foam stability.[1]

Apparatus:

A water-jacketed glass tube (foam receiver) with specific dimensions.[1]

A pipette (foam generator) with a specified orifice size and delivery time.

A constant temperature bath.

Procedure:

A 0.05% solution of Ethoduomeen T/25 is prepared in deionized water.

The apparatus is assembled, and the temperature is maintained at 50°C using the water

jacket.

A specific volume of the surfactant solution is placed in the foam receiver.

A defined volume of the same solution is drawn into the pipette.
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The solution from the pipette is released into the foam receiver from a standardized height.

The height of the foam generated is measured immediately after all the solution has been

released from the pipette.

The foam height is then measured again after a 5-minute interval to determine foam stability.

Visualizations: Logical Relationships and
Experimental Workflows
To further elucidate the functional and experimental aspects of Ethoduomeen T/25, the

following diagrams are provided.
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Caption: Surfactant Mechanism of Ethoduomeen T/25 at an Oil-Water Interface.
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Caption: Experimental Workflow for Physicochemical Characterization of Ethoduomeen T/25.

Concluding Remarks for the Scientific Audience
Ethoduomeen T/25 presents a profile of a potent non-ionic surfactant with high water solubility

and a high HLB value, indicating its suitability for creating oil-in-water emulsions. Its detailed

physicochemical properties are essential for predicting its behavior in various formulations.

While it has established applications in industrial and agricultural sectors, its potential in

pharmaceutical formulations, particularly in topical or specialized delivery systems requiring

emulsification, warrants further investigation. Researchers are encouraged to consider these

properties in the context of their specific application, paying close attention to the potential for

interactions with active pharmaceutical ingredients and other excipients. The provided

experimental protocols serve as a foundation for in-house verification and further

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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